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Compound of Interest

Compound Name: Dnqgx disodium salt

Cat. No.: B607172

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of DNQX disodium salt, a potent and selective non-NMDA glutamate receptor
antagonist. Adherence to these procedures is critical for personal safety and the integrity of
your research.

Personal Protective Equipment (PPE)

When handling DNQX disodium salt, a comprehensive approach to personal protection is
necessary to minimize exposure risk. The following table summarizes the required PPE.
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. Specifications and
Body Part Required PPE
Remarks

Should be worn at all times to
Eyes/Face Safety goggles protect against dust particles

and splashes.

Gloves should be inspected for
i ) ) integrity before each use.
Skin Chemical resistant gloves
Wash and dry hands

thoroughly after handling.

An appropriate lab coat or
other protective clothing
] ) should be worn to prevent skin
Body Protective clothing contact. Contaminated clothing
should be removed and

washed before reuse.[1]

To be used in case of
) ] ] insufficient ventilation or when
Respiratory Suitable respirator _ _
the formation of dust/fumes is

likely.[1]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the stability of DNQX disodium salt and
prevent accidental exposure.

e Handling:

o Avoid contact with skin and eyes.[1]

o

Prevent the formation and inhalation of dust and fumes.[1]

o

Keep away from heat and sources of ignition.[1]

[¢]

Empty containers may pose a fire risk and any residue should be evaporated under a
fume hood.[1]
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o Storage:
o Store at room temperature and keep desiccated.[2]

o Reconstituted solutions should be aliquoted and frozen at -20°C. Stock solutions are
stable for up to one month at this temperature.[2]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed to
ensure environmental safety and regulatory compliance.

e Spills:
o Evacuate personnel from the area and ensure adequate ventilation.[1]
o Avoid dust formation.[1]

o For powder spills, cover with a plastic sheet or tarp to minimize spreading. Then, sweep
up and place in a suitable, closed container for disposal.[1]

o For liquid spills, cover with sand, earth, or other non-combustible absorbent material
before collection into a closed container.[1]

o Do not let the product enter drains.[1]
e Disposal:

o Dispose of the product and contaminated packaging through a specialized disposal
company.[1]

o All disposal methods must be in accordance with federal, state, and local environmental
control regulations.[1]

First Aid Measures

Immediate and appropriate first aid is critical in case of accidental exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air and monitor their
breathing. If breathing is difficult, administer
oxygen. If breathing stops, give artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately wash the affected area with plenty
of water while removing all contaminated

clothing. Wash clothing before reuse.[1]

Eye Contact

Hold eyelids apart and flush the eyes with plenty

of water.[1]

Ingestion

Rinse the mouth with plenty of water. Do not
induce vomiting unless directed by medical
personnel. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention and show the safety data sheet.[1]

Operational Plans

To ensure the safe and effective use of DNQX disodium salt in a laboratory setting, a clear

operational workflow is essential. The following diagram outlines the key stages, from initial

preparation to final disposal.
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Safe Handling Workflow for DNQX Disodium Salt

Preparation

Don Appropriate PPE

l

Weigh DNQX Disodium Salt in a Ventilated Area

Transfer to Lab Bench

Handling & ExXperimentation

Prepare Solution (e.g., in water)

l

Perform Experiment

Post-Experiment

Cleanup & Disposal

Decontaminate Work Area

l

Dispose of Waste in Accordance with Regulations

l

Remove and Clean PPE

Click to download full resolution via product page

Safe handling workflow for DNQX disodium salt.
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Experimental Protocol: Electrophysiology

DNQX disodium salt is commonly used in electrophysiology to block AMPA and kainate
receptors. The following is a detailed methodology for its application in recording excitatory
postsynaptic currents (EPSCSs).

Objective: To record and observe the blockade of
spontaneous and evoked EPSCs in neurons.

Materials:

DNQX disodium salt

Whole-cell voltage-clamp recording setup

Stimulating electrode

Brain slice preparation (e.g., mouse prelimbic cortex)

Procedure:

o Preparation: Obtain whole-cell voltage-clamp recordings from the neuron of interest (e.qg.,
layer V neuron of the mouse prelimbic cortex).

o Evoked EPSCs: Place a stimulating electrode in a suitable location (e.g., layers Il/Ill) to
evoke EPSCs. Deliver a single square pulse (150 us) every 10 seconds at an intensity that
elicits a reliable EPSC.

o Baseline Recording: Hold the neuron at -70 to -60 mV and record baseline evoked EPSCs.

 DNQX Application: Apply varying concentrations of DNQX disodium salt (e.g., starting from
1 uM up to 10 uM) to the bath for 5-minute intervals, continuing to record the evoked EPSCs
until complete inhibition is observed.[3]

e Spontaneous EPSCs: Before and after the application of DNQX, hold the neuron at -70 mV
and record spontaneous EPSCs for 10 seconds.[3]
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The following diagram illustrates the experimental workflow for studying the effect of DNQX
disodium salt on EPSCs.

Experimental Workflow: EPSC Recording with DNQX

Setup

Prepare Brain Slice and Obtain Whole-Cell Recording

:

Position Stimulating Electrode

Recqgrding

Record Baseline Evoked and Spontaneous EPSCs

:

Bath Apply DNQX Disodium Salt

:

Record EPSCs during and after DNQX Application

AnaelsiS

Compare EPSC Amplitudes Before and After DNQX
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Workflow for EPSC recording with DNQX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling DNQX Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607172#personal-protective-equipment-for-handling-
dngx-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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